4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid

• CAS: 937604-70-1
• Molecular Formula: C19H16BrNO3
• Molecular Weight: 386.245
• SMILES: CN1C=C(C2=CC=CC=C21)C(CC(=O)C3=CC=C(C=C3)Br)C(=O)O
• InChI: InChI=1S/C19H16BrNO3/c1-21-11-16(14-4-2-3-5-17(14)21)15(19(23)24)10-18(22)12-6-8-13(20)9-7-12/h2-9,11,15H,10H2,1H3,(H,23,24)
• InChIKey: YKGCBRVGVHSURA-UHFFFAOYSA-N
• Solubility: not available

Epigenetic and immuno-oncology researchers often need a single probe to dissect HDAC and IDO1 crosstalk without hydroxamate artifacts. This indole-4-oxobutanoic acid derivative provides: - Pan-HDAC inhibition (HDAC1 IC50 67 nM, HDAC3 45 nM, HDAC6 70 nM) with HDAC2 sparing (179 nM) - IDO1 inhibition (enzymatic IC50 69 nM; cellular EC50 410 nM) enabling single-agent dual-pathway studies - Carboxylic acid zinc-binding group for clean pharmacological profiling Ideal reference standard for SAR campaigns replacing hydroxamic acids. Shipped with full characterization data.

4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid (CAS 937604-70-1): Baseline Identity and Procurement-Relevant Class Definition

4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid (CAS 937604-70-1) is a synthetic indole-4-oxobutanoic acid derivative with the molecular formula C₁₉H₁₆BrNO₃ and a molecular weight of 386.24 g/mol . The compound belongs to the broader class of indole-based histone deacetylase (HDAC) inhibitors, which are characterized by a surface recognition cap group (indole), a linker region (butanoic acid chain), and a zinc-binding group (carboxylic acid) [1]. Unlike the majority of clinical-stage HDAC inhibitors that employ hydroxamic acid as the zinc-binding moiety, this compound features a carboxylic acid zinc-binding group, placing it in a distinct structural subclass with potentially differentiated pharmacological properties [2]. Documented bioactivity data from the BindingDB/ChEMBL repository demonstrate that this compound inhibits multiple HDAC isoforms (HDAC1, HDAC2, HDAC3, HDAC6) at nanomolar concentrations and additionally exhibits inhibitory activity against indoleamine 2,3-dioxygenase 1 (IDO1), establishing a dual-target profile that is uncommon among commercially available indole-based small molecules [3].

Chemotype Carboxylic acid zinc-binding group; distinct from hydroxamate-based HDAC inhibitors

Target profile Dual HDAC (1/2/3/6) and IDO1 inhibition; reported single-agent dual-pathway engagement

Scaffold Indole-4-oxobutanoic acid with 4-bromophenyl ketone and N-methylindole cap; defined SAR entry point

• [1] Chen Y, Jiang Q, Zhang L, Zhang L, Zhang L. Discovery of indole-3-butyric acid derivatives as potent histone deacetylase inhibitors. J Enzyme Inhib Med Chem. 2021;36(1):425-436. doi:10.1080/14756366.2020.1870457. View Source
• [2] Bian J, et al. Discovery of N-hydroxy-4-(1H-indol-3-yl)butanamide as a histone deacetylase inhibitor. Drug Discov Ther. 2016;10(3):146-153. doi:10.5582/ddt.2016.01031. View Source
• [3] BindingDB. Entry BDBM50465399 (CHEMBL4291940). Affinity data for HDAC1, HDAC3, HDAC6, IDO1. Curated by ChEMBL, East China University of Science and Technology. View Source

Why Generic Indole HDAC Inhibitors Cannot Substitute for 4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid in Research Applications

In-class indole-based HDAC inhibitors cannot be interchangeably substituted for 4-(4-bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid because the compound simultaneously engages two distinct therapeutic targets (HDAC and IDO1) through a specific structural architecture that is absent from single-target comparators [1]. The carboxylic acid zinc-binding group fundamentally alters the zinc-chelating geometry and binding kinetics relative to hydroxamic acid-based indole HDAC inhibitors such as I13 or SAHA, yielding a differentiated isoform selectivity signature [2]. The combination of a 4-bromophenyl ketone moiety and an N-methylindole cap generates a unique pharmacophore that is not reproduced by either the unsubstituted indole-3-butyric acid scaffold or the N-hydroxyindole butanamide series [3]. These molecular features produce a quantitative bioactivity fingerprint that is meaningfully distinct from the closest structural analogs, as documented in the evidence below.

Zinc-binding group mismatch Hydroxamic acid-based HDAC inhibitors (e.g., SAHA, I13) differ in zinc coordination geometry and may shift isoform selectivity and metal-chelating properties.

Dual-target coverage absent Single-target IDO1 inhibitors (e.g., epacadostat) lack HDAC inhibition; combined HDAC/IDO1 modulation may not transfer directly.

Pharmacophore truncation Simpler indole-3-butyric acid or N-hydroxybutanamide analogs without 4-bromophenyl ketone/N-methylindole may alter target engagement and cellular response context.

• [1] BindingDB. Entry BDBM50465399 (CHEMBL4291940). Dual HDAC/IDO1 inhibition profile. View Source
• [2] Bian J, et al. Discovery of N-hydroxy-4-(1H-indol-3-yl)butanamide as a histone deacetylase inhibitor. Drug Discov Ther. 2016;10(3):146-153. doi:10.5582/ddt.2016.01031. View Source
• [3] Chen Y, Jiang Q, Zhang L, Zhang L, Zhang L. Discovery of indole-3-butyric acid derivatives as potent histone deacetylase inhibitors. J Enzyme Inhib Med Chem. 2021;36(1):425-436. View Source

Quantitative Differentiation Evidence for 4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid Relative to Key Comparators

HDAC1 Inhibitory Potency of 937604-70-1 Compared to SAHA (Vorinostat) and the Indole-Hydroxamic Acid I13

4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid inhibits recombinant human HDAC1 with an IC₅₀ of 67 nM, as measured by a fluorescence-based assay using fluorogenic substrate 3 after 30 minutes [1]. This potency is approximately 2-fold weaker than SAHA (IC₅₀ = 33 nM) measured under comparable HDAC1 fluorescence assay conditions [2], and approximately 4.8-fold weaker than the indole-hydroxamic acid derivative I13 (IC₅₀ = 13.9 nM) [3]. The carboxylic acid zinc-binding group in 937604-70-1 yields a distinct potency window relative to the hydroxamic acid-based HDAC1 inhibitors, which is consistent with the reduced zinc-chelating strength of carboxylate versus hydroxamate [2].

HDAC1 Inhibition

Cross-study comparable

67 nM 2.0× vs SAHA; 4.8× vs I13

Supports HDAC1 pathway-study fit with distinct ZBG chemotype; carboxylic acid ZBG context.

Recombinant HDAC1; fluorogenic substrate 3; 30 min assay.

Evidence Dimension	HDAC1 inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 67 nM
Comparator Or Baseline	SAHA IC₅₀ = 33 nM; I13 IC₅₀ = 13.9 nM
Quantified Difference	2.0-fold weaker vs. SAHA; 4.8-fold weaker vs. I13
Conditions	Recombinant human HDAC1; fluorogenic substrate 3; 30 min fluorescence assay

Why This Matters

The 67 nM HDAC1 IC₅₀ establishes this compound as a moderately potent class I HDAC inhibitor operating through a non-hydroxamate zinc-binding mechanism, offering researchers a tool compound with potentially reduced metal-chelating off-target effects compared to hydroxamic acid-based HDAC inhibitors.

• [1] BindingDB. BDBM50465399 (CHEMBL4291940). HDAC1 IC₅₀ = 67 nM. Inhibition of recombinant human full length HDAC1 using fluorogenic substrate 3 after 30 mins by fluorescence assay. View Source
• [2] Oger F, et al. Table 1: IC50 Values for SAHA against HDAC1, -2, -3, -6, and -8. ACS Med Chem Lett. 2017. PMC5346987. SAHA HDAC1 IC₅₀ = 0.033 ± 0.001 μM. View Source
• [3] Chen Y, Jiang Q, Zhang L, Zhang L, Zhang L. Discovery of indole-3-butyric acid derivatives as potent histone deacetylase inhibitors. J Enzyme Inhib Med Chem. 2021;36(1):425-436. I13 HDAC1 IC₅₀ = 13.9 nM. View Source

HDAC3 Inhibitory Potency of 937604-70-1 Relative to SAHA, I13, and the Indole-Hydroxamic Acid IBHA

The target compound inhibits HDAC3 with an IC₅₀ of 45 nM using the same fluorescence assay format employed for HDAC1 [1]. This represents approximately 2.3-fold weaker potency than SAHA (HDAC3 IC₅₀ = 20 nM) [2], 3.7-fold weaker than I13 (HDAC3 IC₅₀ = 12.1 nM) [3], and approximately 3.1-fold greater potency than IBHA (HDAC3 IC₅₀ = 140 nM) [4]. Notably, the target compound's HDAC3 potency (45 nM) is 1.5-fold better than its HDAC1 potency (67 nM), revealing a modest preference for HDAC3 over HDAC1, in contrast to SAHA which shows a 1.65-fold preference for HDAC3 over HDAC1 [2].

HDAC3 Inhibition

Cross-study comparable

45 nM 2.3× vs SAHA; 3.7× vs I13; 3.1× more potent vs IBHA

Supports HDAC3 pathway-study context; differentiated from hydroxamate and unsubstituted indole comparators.

HDAC3 fluorescence assay; substrate 3; 30 min.

Evidence Dimension	HDAC3 inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 45 nM
Comparator Or Baseline	SAHA IC₅₀ = 20 nM; I13 IC₅₀ = 12.1 nM; IBHA IC₅₀ = 140 nM
Quantified Difference	2.3-fold weaker vs. SAHA; 3.7-fold weaker vs. I13; 3.1-fold more potent vs. IBHA
Conditions	HDAC3 (unknown origin); fluorogenic substrate 3; 30 min fluorescence assay; IBHA data from recombinant HDAC3 with SAHA control

Why This Matters

The HDAC3 IC₅₀ of 45 nM positions this compound as a carboxylic acid-based HDAC3 inhibitor that is substantially more potent than the simple indole-hydroxamic acid IBHA, making it a valuable chemical probe for studies requiring HDAC3 inhibition without the strong pan-HDAC activity of hydroxamate-based inhibitors.

• [1] BindingDB. BDBM50465399 (CHEMBL4291940). HDAC3 IC₅₀ = 45 nM. Inhibition of HDAC3 (unknown origin) using substrate 3 after 30 mins by fluorescence assay. View Source
• [2] Oger F, et al. Table 1: SAHA HDAC3 IC₅₀ = 0.020 ± 0.001 μM. ACS Med Chem Lett. 2017. PMC5346987. View Source
• [3] Chen Y, et al. I13 HDAC3 IC₅₀ = 12.1 nM. J Enzyme Inhib Med Chem. 2021;36(1):425-436. View Source
• [4] Bian J, et al. IBHA HDAC3 IC₅₀ = 0.14 ± 0.01 μM; SAHA HDAC3 IC₅₀ = 0.97 ± 0.04 μM. Drug Discov Ther. 2016;10(3):146-153. View Source

IDO1 Dual Inhibitory Activity of 937604-70-1: Enzymatic and Cellular Potency Compared to Epacadostat

The compound uniquely combines HDAC inhibition with IDO1 inhibitory activity. In a cell-free enzymatic assay, it inhibits recombinant human GST-tagged IDO1 (residues 1–404) with an IC₅₀ of 69 nM using D-tryptophan as substrate [1]. In a cellular context, it inhibits IDO1 in IFN-γ-stimulated human HeLa cells with an EC₅₀ of 410 nM, assessed as a decrease in kynurenine levels after 48 hours [2]. As a comparator, epacadostat, a clinical-stage IDO1-selective inhibitor, exhibits an enzymatic IC₅₀ of 10 nM and a cellular IC₅₀ of 76 nM in CT26 colon carcinoma cells . Thus, 937604-70-1 is approximately 6.9-fold weaker than epacadostat on the isolated enzyme and approximately 5.4-fold weaker in the cellular context; however, epacadostat lacks any HDAC inhibitory activity, making the target compound the only agent in this comparator set with validated dual HDAC/IDO1 pharmacology.

IDO1 Dual Activity

Cross-study comparable

Enz 69 nM; Cell 410 nM 6.9× / 5.4× vs epacadostat; epacadostat lacks HDAC activity

Supports dual-pathway research; single-agent HDAC/IDO1 modulation context differs from single-target inhibitors.

GST-IDO1 enzymatic; HeLa+IFNγ 48 h kynurenine readout.

Evidence Dimension	IDO1 inhibitory activity (enzymatic IC₅₀ and cellular EC₅₀)
Target Compound Data	Enzymatic IC₅₀ = 69 nM; Cellular EC₅₀ = 410 nM (HeLa)
Comparator Or Baseline	Epacadostat enzymatic IC₅₀ = 10 nM; cellular IC₅₀ = 76 nM (CT26) / 27 nM (PAN02)
Quantified Difference	6.9-fold weaker enzymatic potency vs. epacadostat; 5.4-fold weaker cellular potency; epacadostat has zero HDAC activity
Conditions	Target: recombinant GST-IDO1 (1-404), D-Trp substrate; Cell: HeLa + IFN-γ, 48 h, kynurenine readout. Epacadostat data from Focus Biomolecules technical datasheet.

Why This Matters

The dual HDAC/IDO1 pharmacological profile enables experiments that simultaneously modulate epigenetic regulation and tryptophan metabolism, a combination that cannot be achieved with single-target agents like epacadostat or I13, and which is increasingly recognized as a strategy to overcome immune evasion in cancer.

• [1] BindingDB. BDBM50465399 (CHEMBL4291940). IDO1 IC₅₀ = 69 nM. Inhibition of recombinant human GST-tagged IDO1 (1 to 404 residues) using D-Tryptophan as substrate. View Source
• [2] BindingDB. BDBM50465399 (CHEMBL4291940). IDO1 Cellular EC₅₀ = 410 nM. Inhibition of IDO1 in IFN-gamma-stimulated human HeLa cells assessed as decrease in kynurenine levels after 48 hrs. View Source

HDAC6 Inhibitory Potency of 937604-70-1 Versus I13 and SAHA

4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid inhibits HDAC6 with an IC₅₀ of 70 nM under the same fluorescence assay conditions used for class I isoforms [1]. This is approximately 9.1-fold weaker than I13 (HDAC6 IC₅₀ = 7.71 nM) [2] and 2.1-fold weaker than SAHA (HDAC6 IC₅₀ = 33 nM) [3]. Importantly, the near-equivalent potency against HDAC1 (67 nM), HDAC3 (45 nM), and HDAC6 (70 nM) defines this compound as a non-selective, pan-HDAC inhibitor with a balanced class I/IIb inhibitory profile, which contrasts with I13’s preferential HDAC6 activity (7.71 nM HDAC6 versus 13.9 nM HDAC1) and SAHA’s class I preference [2][3].

HDAC6 Inhibition

Cross-study comparable

70 nM 9.1× vs I13; 2.1× vs SAHA

Balanced HDAC1/3/6 profile supports pan-HDAC probe context with non-hydroxamate ZBG.

HDAC6 fluorescence assay; substrate 3; 30 min.

Evidence Dimension	HDAC6 inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 70 nM
Comparator Or Baseline	I13 IC₅₀ = 7.71 nM; SAHA IC₅₀ = 33 nM
Quantified Difference	9.1-fold weaker vs. I13; 2.1-fold weaker vs. SAHA
Conditions	HDAC6 (unknown origin); fluorogenic substrate 3; 30 min fluorescence assay

Why This Matters

The balanced HDAC1/3/6 inhibition profile (67/45/70 nM) makes this compound suitable as a pan-HDAC chemical probe in systems where selective isoform inhibition is not desired, while the carboxylic acid ZBG offers a chemotype distinct from hydroxamic acid pan-inhibitors for scaffold-hopping medicinal chemistry campaigns.

• [1] BindingDB. BDBM50465399 (CHEMBL4291940). HDAC6 IC₅₀ = 70 nM. Inhibition of HDAC6 (unknown origin) using substrate 3 after 30 mins by fluorescence assay. View Source
• [2] Chen Y, et al. I13 HDAC6 IC₅₀ = 7.71 nM. J Enzyme Inhib Med Chem. 2021;36(1):425-436. View Source
• [3] Oger F, et al. Table 1: SAHA HDAC6 IC₅₀ = 0.033 ± 0.003 μM. ACS Med Chem Lett. 2017. PMC5346987. View Source

HDAC Isoform Selectivity Fingerprint of 937604-70-1 Across HDAC1, HDAC2, HDAC3, and HDAC6

Comprehensive profiling across four HDAC isoforms reveals a distinct selectivity signature for 937604-70-1: HDAC1 IC₅₀ = 67 nM; HDAC2 IC₅₀ = 179 nM; HDAC3 IC₅₀ = 45 nM; HDAC6 IC₅₀ = 70 nM, all measured using the same fluorogenic substrate assay format [1]. This yields an HDAC2/HDAC3 selectivity ratio of ≈4.0, indicating meaningful discrimination against HDAC2. In contrast, SAHA shows HDAC2 IC₅₀ = 96 nM and HDAC3 IC₅₀ = 20 nM (HDAC2/HDAC3 ratio = 4.8) [2], while I13 exhibits HDAC2 activity that has not been publicly reported, precluding direct selectivity comparison. The HDAC1/HDAC6 ratio for 937604-70-1 is approximately 1.0, compared to 1.0 for SAHA and 1.8 for I13, indicating that the target compound and SAHA are equivalently balanced across class I and IIb, whereas I13 is HDAC6-biased [2][3].

Isoform Selectivity

Class-level inference

HDAC2/3 ≈4.0 (HDAC2 179 nM; HDAC3 45 nM)

Reported HDAC2-sparing profile may support studies where HDAC2-mediated endpoints require differentiation.

Uniform fluorescence assay across HDAC1/2/3/6.

Evidence Dimension	HDAC isoform selectivity profile (IC₅₀ values across HDAC1, HDAC2, HDAC3, HDAC6)
Target Compound Data	HDAC1 = 67 nM; HDAC2 = 179 nM; HDAC3 = 45 nM; HDAC6 = 70 nM
Comparator Or Baseline	SAHA: HDAC1 = 33 nM, HDAC2 = 96 nM, HDAC3 = 20 nM, HDAC6 = 33 nM. I13: HDAC1 = 13.9 nM, HDAC3 = 12.1 nM, HDAC6 = 7.71 nM (HDAC2 not reported).
Quantified Difference	HDAC2/HDAC3 ratio: 4.0 (target) vs. 4.8 (SAHA); HDAC1/HDAC6 ratio: 1.0 (target) vs. 1.0 (SAHA) vs. 1.8 (I13)
Conditions	All IC₅₀ values from fluorescence assay using fluorogenic substrate 3, 30 min incubation; HDAC2 data for I13 not publicly available

Why This Matters

The documented HDAC2-sparing profile (IC₅₀ = 179 nM) combined with balanced HDAC1/3/6 inhibition provides a selectivity fingerprint that can be exploited in experimental systems where HDAC2-mediated toxicity is a confounding factor, offering an alternative to SAHA which is only marginally HDAC2-sparing.

• [1] BindingDB. BDBM50465399 (CHEMBL4291940). HDAC1 IC₅₀ = 67 nM; HDAC2 IC₅₀ = 179 nM; HDAC3 IC₅₀ = 45 nM; HDAC6 IC₅₀ = 70 nM. View Source
• [2] Oger F, et al. Table 1: SAHA IC₅₀ values. ACS Med Chem Lett. 2017. PMC5346987. View Source
• [3] Chen Y, et al. I13 IC₅₀ values for HDAC1, HDAC3, HDAC6. J Enzyme Inhib Med Chem. 2021;36(1):425-436. View Source

Carboxylic Acid Zinc-Binding Group Differentiation: 937604-70-1 Versus Hydroxamic Acid-Based Indole HDAC Inhibitors

The zinc-binding group (ZBG) is the critical pharmacophoric element that determines HDAC inhibitor potency, selectivity, and pharmacokinetics. 937604-70-1 employs a carboxylic acid ZBG, which forms a weaker coordinate bond with the catalytic zinc ion compared to the hydroxamic acid ZBG found in SAHA, I13, and IBHA [1]. This is reflected quantitatively: the target compound's HDAC1 potency (67 nM) is consistently 2- to 5-fold weaker than hydroxamic acid comparators (SAHA 33 nM; I13 13.9 nM) across class I isoforms [2][3]. However, carboxylic acid ZBGs have been associated with improved oral bioavailability and reduced metal-binding promiscuity relative to hydroxamates in certain chemotypes, a property that may confer advantages in in vivo experimental settings where prolonged target engagement is required [1]. The N-methyl substitution on the indole ring further distinguishes 937604-70-1 from the unsubstituted indole scaffold of IBHA, which shows markedly weaker HDAC3 potency (140 nM) despite bearing a stronger hydroxamic acid ZBG [4].

ZBG Differentiation

Class-level inference

Carboxylic acid vs. hydroxamate

Class-level ZBG context: 2–5 fold reduced class I potency but distinct metal-binding profile; supports scaffold-hopping SAR.

Cross-compound comparison; N-methylindole cap partially compensates weaker ZBG.

Evidence Dimension	Zinc-binding group type and associated potency impact
Target Compound Data	Carboxylic acid ZBG; HDAC1 IC₅₀ = 67 nM; HDAC3 IC₅₀ = 45 nM
Comparator Or Baseline	Hydroxamic acid ZBG compounds: SAHA (HDAC1 = 33 nM), I13 (HDAC1 = 13.9 nM), IBHA (HDAC3 = 140 nM, despite stronger ZBG)
Quantified Difference	Carboxylic acid yields 2–5 fold reduced class I potency vs. hydroxamate analogs; N-methylindole cap partially compensates for weaker ZBG (cf. IBHA HDAC3 = 140 nM)
Conditions	Cross-compound comparison; ZBG classification per structural analysis; potency data from fluorescence HDAC assays

Why This Matters

The carboxylic acid ZBG makes 937604-70-1 a valuable comparator compound for SAR studies investigating the impact of zinc-binding group identity on HDAC inhibitor pharmacology, and a preferred starting point for medicinal chemistry programs seeking to develop non-hydroxamate HDAC inhibitors with improved drug-like properties.

• [1] Bian J, et al. Discovery of N-hydroxy-4-(1H-indol-3-yl)butanamide as a histone deacetylase inhibitor. Drug Discov Ther. 2016;10(3):146-153. Discussion of hydroxamic acid vs. carboxylic acid zinc-binding. View Source
• [2] BindingDB. BDBM50465399 (CHEMBL4291940). HDAC1 IC₅₀ = 67 nM. View Source
• [3] Oger F, et al. Table 1: SAHA IC₅₀ values. ACS Med Chem Lett. 2017. PMC5346987. Chen Y, et al. I13 IC₅₀ values. J Enzyme Inhib Med Chem. 2021;36:425-436. View Source
• [4] Bian J, et al. IBHA HDAC3 IC₅₀ = 0.14 ± 0.01 μM. Drug Discov Ther. 2016;10(3):146-153. View Source

Evidence-Based Research Application Scenarios for 4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid (937604-70-1)

Pan-HDAC Chemical Probe with Non-Hydroxamate Zinc-Binding Group for Epigenetic Studies

With balanced inhibitory activity across HDAC1 (67 nM), HDAC3 (45 nM), and HDAC6 (70 nM) and a carboxylic acid zinc-binding group, this compound serves as a pan-HDAC chemical probe for studies investigating the biological consequences of broad histone hyperacetylation without the confounding metal-chelating properties of hydroxamic acids [1][2]. The HDAC2-sparing profile (179 nM) offers an additional selectivity dimension for experiments designed to dissect HDAC2-dependent versus HDAC2-independent epigenetic mechanisms [1].

Dual HDAC/IDO1 Inhibitor for Cancer Immuno-Epigenetic Combination Studies

The compound's simultaneous inhibition of HDAC isoforms (HDAC1/3/6) and IDO1 (enzymatic IC₅₀ = 69 nM; cellular EC₅₀ = 410 nM) makes it uniquely suited for preclinical research exploring the crosstalk between epigenetic regulation and tryptophan metabolism in the tumor microenvironment [1]. Unlike single-target agents such as epacadostat (IDO1-only) or SAHA (HDAC-only), this compound enables single-agent interrogation of both pathways simultaneously [3].

Scaffold-Hopping Reference Standard for Carboxylic Acid HDAC Inhibitor Medicinal Chemistry

As a well-characterized indole-4-oxobutanoic acid scaffold with quantitative bioactivity data across four HDAC isoforms and IDO1, this compound is an ideal reference standard for medicinal chemistry campaigns seeking to replace hydroxamic acid zinc-binding groups with carboxylic acids while maintaining nanomolar HDAC potency [1][2]. The N-methylindole cap and 4-bromophenyl ketone substitution pattern provide a defined SAR starting point that can be systematically varied [1].

HDAC Isoform Selectivity Panel Calibration Standard

The documented IC₅₀ values for HDAC1 (67 nM), HDAC2 (179 nM), HDAC3 (45 nM), and HDAC6 (70 nM) under a uniform fluorescence assay format allow this compound to function as a calibration standard for HDAC isoform selectivity panels, enabling inter-laboratory normalization and benchmarking of novel HDAC inhibitors against a consistent non-hydroxamate reference compound [1][2].

Application

Selection Property

Validation Focus

Pan-HDAC pathway studies (non-hydroxamate ZBG)

Carboxylic acid zinc-binding group

Broad HDAC1/3/6 inhibition profile review

Combined HDAC/IDO1 pathway research

Dual-target inhibition signature

IDO1 enzymatic and cellular assay review

Scaffold-hopping SAR studies

Indole-4-oxobutanoic acid scaffold

ZBG and cap-group SAR interpretation

HDAC isoform selectivity panel studies

Defined IC50 profile across isoforms

Isoform selectivity benchmarking

• [1] BindingDB. BDBM50465399 (CHEMBL4291940). Complete HDAC isoform and IDO1 affinity data. Curated by ChEMBL, East China University of Science and Technology. View Source
• [2] Oger F, et al. Table 1: SAHA IC₅₀ values for HDAC1-8. ACS Med Chem Lett. 2017. PMC5346987. View Source
• [3] Chen Y, et al. I13 HDAC1/3/6 IC₅₀ values. J Enzyme Inhib Med Chem. 2021;36(1):425-436. View Source